Cas no 1108713-62-7 ((2S)-3,3-Difluorooxolane-2-carboxylic acid)

(2S)-3,3-Difluorooxolane-2-carboxylic acid structure

1108713-62-7 structure

Product Name:(2S)-3,3-Difluorooxolane-2-carboxylic acid

CAS No:1108713-62-7

Molecular Formula:C₅H₆F₂O₃

Molecular Weight:152.096148967743

CID:6214853

PubChem ID:130221981

(2S)-3,3-Difluorooxolane-2-carboxylic acid Properties

Names and Identifiers

- D79611
- SCHEMBL19119297
- PLILKVHHFMIWOP-VKHMYHEASA-N
- (2S)-3,3-Difluorooxolane-2-carboxylicacid
- 1108713-62-7
- PS-20468
- (2S)-3,3-Difluorooxolane-2-carboxylic acid
- InChIKey： PLILKVHHFMIWOP-VKHMYHEASA-N
- Inchi： 1S/C5H6F2O3/c6-5(7)1-2-10-3(5)4(8)9/h3H,1-2H2,(H,8,9)/t3-/m0/s1
- SMILES： FC1(CCO[C@H]1C(=O)O)F

Computed Properties

Exact Mass: 152.02850037g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 152.02850037g/mol
Heavy Atom Count: 10
Complexity: 157
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Topological Polar Surface Area: 46.5Å²

(2S)-3,3-Difluorooxolane-2-carboxylic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
eNovation Chemicals LLC	D684755-100mg	(2S)-3,3-difluorooxolane-2-carboxylic acid	1108713-62-7	97%	100mg	$1255	2022-09-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3379-100.0mg	(2S)-3,3-difluorooxolane-2-carboxylic acid	1108713-62-7	95%	100.0mg	￥4805.0000
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1571202-100mg	(S)-3,3-difluorotetrahydrofuran-2-carboxylic acid	1108713-62-7	98%	100mg	￥16643.00

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Related Categories

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:1108713-62-7)(2S)-3,3-Difluorooxolane-2-carboxylic acid

Purity:99%/99%/99%/99%

Quantity:100.0mg/250.0mg/500.0mg/1.0g

Price($):602/963/1605/2407